Cas no 438221-39-7 (2-3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-ylacetic acid)

2-3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-ylacetic acid structure
438221-39-7 structure
Product Name:2-3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-ylacetic acid
CAS No:438221-39-7
MF:C19H22N4O2
MW:338.403584003448
MDL:MFCD03074349
CID:3058679
PubChem ID:5059471
Update Time:2025-07-31

2-3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-(5-Phenyl-2H-tetrazol-2-yl)adamantan-1-yl)acetic acid
    • 2-3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-ylacetic acid
    • BBL039591
    • DB-016944
    • 2-[3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-yl]acetic acid
    • 2-[3-(5-phenyltetrazol-2-yl)-1-adamantyl]acetic Acid
    • STK348958
    • [3-(5-PHENYL-1,2,3,4-TETRAZOL-2-YL)ADAMANTAN-1-YL]ACETIC ACID
    • 2-[3-(5-PHENYL-2H-1,2,3,4-TETRAAZOL-2-YL)-1-ADAMANTYL]ACETIC ACID
    • EN300-228220
    • AKOS000308074
    • CS-0269869
    • AK-968/41170083
    • [3-(5-Phenyl-tetrazol-2-yl)-adamantan-1-yl]-acetic acid
    • Oprea1_806733
    • [3-(5-phenyl-2H-tetrazol-2-yl)tricyclo[3.3.1.1~3,7~]dec-1-yl]acetic acid
    • [3-(5-phenyl-2H-tetraazol-2-yl)-1-adamantyl]acetic acid
    • 438221-39-7
    • MFCD03074349
    • MDL: MFCD03074349
    • Inchi: 1S/C19H22N4O2/c24-16(25)11-18-7-13-6-14(8-18)10-19(9-13,12-18)23-21-17(20-22-23)15-4-2-1-3-5-15/h1-5,13-14H,6-12H2,(H,24,25)
    • InChI Key: YCPNBGBGMZIDEC-UHFFFAOYSA-N
    • SMILES: OC(CC12CC3CC(CC(C3)(C1)N1N=NC(C3C=CC=CC=3)=N1)C2)=O

Computed Properties

  • Exact Mass: 338.17427596Da
  • Monoisotopic Mass: 338.17427596Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 534
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 80.9Ų

2-3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-ylacetic acid Pricemore >>

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abcr
AB498248-100 mg
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Enamine
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Enamine
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